Cas no 3534-26-7 (2-Naphthalenol,1-[[[(2-hydroxy-3,5-dimethylphenyl)methyl]methylamino]methyl]-)

• Product Name: 2-Naphthalenol,1-[[[(2-hydroxy-3,5-dimethylphenyl)methyl]methylamino]methyl]-
• CAS No: 3534-26-7
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 322273
• PubChem ID: 257443
• Update Time: 2025-04-19

2-Naphthalenol,1-[[[(2-hydroxy-3,5-dimethylphenyl)methyl]methylamino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[[[(2-hydroxy-3,5-dimethylphenyl)methyl]methylamino]methyl]-
• 1-[[(2-hydroxy-3,5-dimethylphenyl)methyl-methylamino]methyl]naphthalen-2-ol
• 1-{[(2-hydroxy-3,5-dimethylbenzyl)(methyl)amino]methyl}naphthalen-2-ol
• AC1L5WS5
• AC1Q79KN
• AG-K-18959
• AR-1B9514
• CTK4H4318
• KST-1B3489
• N-(2-Hydroxy-3.5-dimethyl-benzyl)-N-(2-hydroxy-naphthyl-(1)-methyl)-methylamin
• N-< 2-Hydroxy-3.5-dimethyl-benzyl> -N-< 2-hydroxy-naphthyl-(1)-methyl> -methylamin
• NSC85463
• 3534-26-7
• NSC-85463
• DTXSID10292772

• Inchi： 1S/C21H23NO2/c1-14-10-15(2)21(24)17(11-14)12-22(3)13-19-18-7-5-4-6-16(18)8-9-20(19)23/h4-11,23-24H,12-13H2,1-3H3
• InChI Key： VVSRAIJNARUXJQ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1CN(C)CC1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 321.17300
• Monoisotopic Mass: 321.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 483.7°C at 760 mmHg
• Flash Point: 244.3°C
• Refractive Index: 1.661
• PSA: 43.70000
• LogP: 4.49980